Cas no 1017146-88-1 ((6-bromo-3-methylquinolin-2-yl)hydrazine;hydrochloride)

(6-bromo-3-methylquinolin-2-yl)hydrazine;hydrochloride structure
1017146-88-1 structure
Product Name:(6-bromo-3-methylquinolin-2-yl)hydrazine;hydrochloride
CAS No:1017146-88-1
MF:C10H11BrClN3
MW:288.571439981461
CID:1130523
PubChem ID:43866097
Update Time:2025-04-20

(6-bromo-3-methylquinolin-2-yl)hydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-hydrazino-3-methylquinoline hydrochloride
    • (6-bromo-3-methylquinolin-2-yl)hydrazine,hydrochloride
    • (6-bromo-3-methylquinolin-2-yl)hydrazine
    • hydrochloride
    • 6-Bromo-2-hydrazino-3-methyl-1-azanaphthalene hydrochloride
    • DB-082625
    • MFCD11505170
    • 6-Bromo-2-hydrazino-3-methylquinolinehydrochloride
    • (6-bromo-3-methylquinolin-2-yl)hydrazine;hydrochloride
    • 1017146-88-1
    • 1172069-28-1
    • 6-Bromo-2-hydrazinyl-3-methylquinoline hydrochloride
    • CS-0339078
    • Inchi: 1S/C10H10BrN3.ClH/c1-6-4-7-5-8(11)2-3-9(7)13-10(6)14-12;/h2-5H,12H2,1H3,(H,13,14);1H
    • InChI Key: WZQPZSOZHOVZGM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=CC(C)=C(NN)N=2.Cl

Computed Properties

  • Exact Mass: 286.98200
  • Monoisotopic Mass: 286.98249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 50.94000
  • LogP: 4.16660
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